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Compound of Interest

Compound Name: Pirquinozol

Cat. No.: B610121

A comprehensive analysis of the cellular processes governing the absorption, distribution,
metabolism, and excretion of Pirquinozol (SQ 13,847) remains largely undocumented in
publicly accessible scientific literature. Extensive searches for detailed information on its
cellular uptake mechanisms, specific metabolic pathways beyond its initial biotransformation,
guantitative pharmacokinetic data, and associated experimental protocols have not yielded the
specific data required for a complete technical guide.

The available information suggests that Pirquinozol, also known by its developmental code
SQ 13,847, is an orally active anti-allergic agent. A key finding from early research is that
Pirquinozol functions as a prodrug, which is a pharmacologically inactive compound that is
converted into an active drug within the body through metabolic processes.

Metabolism of Pirquinozol: A Prodrug
Biotransformation

The primary metabolic pathway identified for Pirquinozol is its conversion to a 2-carboxylic
acid metabolite, SQ 12,903. This transformation is crucial for its therapeutic activity. The parent
compound, Pirquinozol, is designed to be absorbed more effectively when administered orally,
after which it undergoes metabolism to release the active therapeutic agent, SQ 12,903.[1]

The following diagram illustrates the basic metabolic conversion of Pirquinozol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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